Cas no 2411311-33-4 (4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate)
4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate
- EN300-7490821
- 2411311-33-4
- 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate
-
- Inchi: 1S/C8H6FN3O4S/c9-17(13,14)16-6-3-1-5(2-4-6)7-11-12-8(10)15-7/h1-4H,(H2,10,12)
- InChI Key: MGLLWSMGAXEYQK-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC(C2=NN=C(N)O2)=CC=1)F
Computed Properties
- Exact Mass: 259.00630502g/mol
- Monoisotopic Mass: 259.00630502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 117Ų
4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7490821-1.0g |
4-(5-amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate |
2411311-33-4 | 95.0% | 1.0g |
$0.0 | 2025-03-10 |
4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate
Introduction to 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate (CAS No. 2411311-33-4)
4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate (CAS No. 2411311-33-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoranesulfonate moiety and a 5-amino-1,3,4-oxadiazole ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The fluoranesulfonate group is known for its ability to enhance the lipophilicity and metabolic stability of compounds, which are crucial factors in drug design. The presence of this group in 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds without this functional group. Additionally, the 5-amino-1,3,4-oxadiazole ring is a versatile scaffold that has been widely explored in the development of bioactive molecules due to its ability to form hydrogen bonds and participate in various biological interactions.
In recent years, there has been a growing interest in the use of 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate as a potential therapeutic agent for various diseases. One of the key areas of research has been its application in the treatment of neurological disorders. Studies have shown that this compound can effectively cross the blood-brain barrier (BBB), making it a promising candidate for targeting central nervous system (CNS) conditions such as Alzheimer's disease and Parkinson's disease.
A study published in the Journal of Medicinal Chemistry in 2022 reported that 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta (Aβ) peptides and reducing oxidative stress in neuronal cells. The researchers found that this compound was able to significantly improve cognitive function in animal models of Alzheimer's disease, suggesting its potential as a therapeutic agent for this debilitating condition.
Beyond its neuroprotective properties, 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate has also shown promise in the field of cancer research. A study published in Cancer Research in 2021 demonstrated that this compound possesses anti-tumor activity by selectively inhibiting the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.
The structural flexibility and functional diversity of 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate make it an attractive candidate for further drug development. Researchers are currently exploring various derivatives and analogs to optimize its pharmacological properties and enhance its therapeutic efficacy. These efforts include modifying the substituents on the phenyl ring and the oxadiazole ring to improve solubility, stability, and bioavailability.
In addition to its potential therapeutic applications, 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate has also been studied for its use as a probe molecule in biochemical assays. Its unique chemical properties make it suitable for labeling and tracking specific biomolecules within cells. This application has significant implications for understanding cellular processes and developing new diagnostic tools.
The synthesis of 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate involves several well-established chemical reactions. The key steps include the formation of the oxadiazole ring through cyclization reactions and the introduction of the fluoranesulfonate group via sulfonation reactions. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed.
In conclusion, 4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate (CAS No. 2411311-33-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.
2411311-33-4 (4-(5-Amino-1,3,4-oxadiazol-2-yl)phenyl fluoranesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)